Cas no 906007-60-1 (Potassium trifluoro(4-propanoylphenyl)boranuide)

• Product Name: Potassium trifluoro(4-propanoylphenyl)boranuide
• CAS No: 906007-60-1
• MF: C₉H₉BF₃KO
• MW: 240.071674108505
• MDL: MFCD09993527
• CID: 5560942
• PubChem ID: 129966298
• Update Time: 2025-05-21

Potassium trifluoro(4-propanoylphenyl)boranuide Chemical and Physical Properties

Names and Identifiers

• 906007-60-1
• EN300-25424706
• potassium trifluoro(4-propanoylphenyl)boranuide
• Potassium trifluoro(4-propanoylphenyl)boranuide

• MDL： MFCD09993527
• Inchi： 1S/C9H9BF3O.K/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13;/h3-6H,2H2,1H3;/q-1;+1
• InChI Key： FEVJFCMZDPUTJM-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(C(CC)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 240.0335610g/mol
• Monoisotopic Mass: 240.0335610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų

Additional information on Potassium trifluoro(4-propanoylphenyl)boranuide

Potassium Trifluoro(4-Propanoylphenyl)Boranuide: A Comprehensive Overview

Potassium Trifluoro(4-Propanoylphenyl)Boranuide, with the CAS number 906007-60-1, is a unique organoboron compound that has garnered significant attention in the field of materials science and organic synthesis. This compound is notable for its potential applications in advanced materials, particularly in the development of functional materials for electronic devices. Recent studies have highlighted its role in enhancing the performance of organic light-emitting diodes (OLEDs) and perovskite solar cells, making it a subject of intense research interest.

The chemical structure of Potassium Trifluoro(4-Propanoylphenyl)Boranuide consists of a boron atom coordinated with three fluorine atoms and a 4-propanoylphenyl group. This arrangement imparts unique electronic properties to the compound, which are crucial for its applications in electronic devices. The 4-propanoylphenyl group introduces aromaticity and conjugation, while the trifluoroborate moiety contributes to the compound's stability and reactivity. These features make it an ideal candidate for use as a charge transport layer in OLEDs, where it facilitates efficient electron mobility and reduces device degradation.

Recent advancements in synthetic methodologies have enabled the precise control of the molecular structure of Potassium Trifluoro(4-Propanoylphenyl)Boranuide. Researchers have developed novel fluorination techniques that allow for the selective substitution of hydrogen atoms on the aromatic ring, leading to improved electronic properties. These methods have also facilitated the large-scale production of the compound, making it more accessible for industrial applications.

In terms of physical properties, Potassium Trifluoro(4-Propanoylphenyl)Boranuide exhibits a high melting point and excellent thermal stability, which are essential for its use in high-temperature applications. Its solubility in common organic solvents has also been optimized through structural modifications, enhancing its processability in device fabrication. These characteristics have been validated through extensive characterization techniques, including X-ray diffraction, UV-Vis spectroscopy, and cyclic voltammetry.

The application of Potassium Trifluoro(4-Propanoylphenyl)Boranuide extends beyond electronic devices. It has been explored as a catalyst in organic synthesis reactions, particularly in Friedel-Crafts alkylation and acylation reactions. Its ability to activate electrophilic species makes it a valuable tool in constructing complex organic molecules with high precision. Recent studies have demonstrated its efficiency in synthesizing biologically active compounds, opening new avenues for drug discovery.

In conclusion, Potassium Trifluoro(4-Propanoylphenyl)Boranuide represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key material for future technological innovations. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern materials science and organic electronics.